Flagelin 22

• Molecular Formula: C66H143N21O8
• Molecular Weight: 1359.0 g/mol
• InChI: InChI=1S/C66H143N21O8/c1-11-14-21-69-22-23-70-24-25-71-26-27-72-28-31-75-35-40-82-59(50(6)12-2)48-78-33-32-73-29-30-74-34-38-79-55(17-15-16-20-67)46-77-36-39-80-56(43-61(89)90)47-84-53(9)45-83-52(8)44-76-37-41-81-58(42-49(4)5)64(92)86-57(18-19-60(68)88)63(91)87-62(51(7)13-3)65(93)85-54(10)66(94)95/h49-59,62,69-84H,11-48,67H2,1-10H3,(H2,68,88)(H,85,93)(H,86,92)(H,87,91)(H,89,90)(H,94,95)/t50-,51-,52-,53-,54-,55-,56-,57-,58-,59+,62-/m0/s1
• InChIKey: HGXWBWURRSZANM-OWTGOIBESA-N

Flagelin 22 (flg22, Flagellin 22; CAS 304642-91-9) is a synthetic 22-amino-acid peptide corresponding to the highly conserved N-terminal region of bacterial flagellin. With a defined sequence of QRLSTGSRINSAKDDAAGLQIA and a molecular weight of 2272.48 Da, it serves as a potent and widely studied pathogen-associated molecular pattern (PAMP) that triggers innate immunity in a broad range of plant species.

Flagelin 22 (flg22): A Benchmark Plant Immune Elicitor for Sourcing and Research Use

Flagelin 22 (flg22, Flagellin 22; CAS 304642-91-9) is a synthetic 22-amino-acid peptide corresponding to the highly conserved N-terminal region of bacterial flagellin [1]. With a defined sequence of QRLSTGSRINSAKDDAAGLQIA and a molecular weight of 2272.48 Da, it serves as a potent and widely studied pathogen-associated molecular pattern (PAMP) that triggers innate immunity in a broad range of plant species . Its primary mechanism involves specific binding to the plant pattern-recognition receptor FLAGELLIN-SENSING 2 (FLS2), leading to receptor heteromerization with BAK1 and initiation of downstream defense signaling [2].

• [1] Felix G, Duran JD, Volko S, Boller T. Plants have a sensitive perception system for the most conserved domain of bacterial flagellin. Plant J. 1999;18(3):265-276. doi:10.1046/j.1365-313x.1999.00443.x View Source
• [2] Sun Y, Li L, Macho AP, et al. Structural basis for flg22-induced activation of the Arabidopsis FLS2-BAK1 immune complex. Science. 2013;342(6158):624-628. doi:10.1126/science.1243825 View Source

Why Flagelin 22 (flg22) Is Not Interchangeable with Alternative Elicitors or Flagellin Variants

While multiple flagellin-derived peptides and other PAMPs can induce plant immune responses, their quantitative potency, receptor specificity, and kinetic profiles differ substantially. Substituting Flagelin 22 with a truncated analog like flg15, a related PAMP like elf18, or full-length flagellin will yield divergent experimental outcomes due to differences in receptor affinity, EC50 values for early signaling events, and the persistence of immune activation. Such substitutions compromise data reproducibility and confound cross-study comparisons, particularly in quantitative structure-activity relationship (QSAR) studies and in translational research for crop protection.

• [1] Gómez-Gómez L, Boller T. FLS2: an LRR receptor-like kinase involved in the perception of the bacterial elicitor flagellin in Arabidopsis. Mol Cell. 2000;5(6):1003-1011. doi:10.1016/s1097-2765(00)80265-8 View Source
• [2] Bauer Z, Gómez-Gómez L, Boller T, Felix G. Sensitivity of different ecotypes and mutants of Arabidopsis thaliana toward the bacterial elicitor flagellin correlates with the presence of receptor-binding sites. J Biol Chem. 2001;276(49):45669-45676. doi:10.1074/jbc.M102390200 View Source
• [3] Robatzek S, Chinchilla D, Boller T. Ligand-induced endocytosis of the pattern recognition receptor FLS2 in Arabidopsis. Genes Dev. 2006;20(5):537-542. doi:10.1101/gad.366506 View Source

Quantitative Evidence for Flagelin 22 (flg22) Differentiation: Key Comparator Data for Informed Procurement

Distinct Calcium Signaling Kinetics: Flagelin 22 (flg22) vs. elf18

In comparative assays using Arabidopsis thaliana, Flagelin 22 (flg22) and the unrelated PAMP elf18 (a peptide from bacterial EF-Tu) exhibit MAMP-specific differences in early calcium signaling. flg22 elicits a calcium response characterized by two distinct EC50 values, whereas elf18 triggers a different calcium signature [1].

Evidence Dimension	Cytosolic calcium ([Ca2+]cyt) elevation EC50
Target Compound Data	EC50 values: 43 ± 2 pM and 67 ± 42 nM
Comparator Or Baseline	elf18 (EF-Tu peptide) calcium signature (quantitative EC50 not directly compared in this dataset, but the response signature is qualitatively distinct from flg22)
Quantified Difference	Qualitative and quantitative difference in response signature; flg22's biphasic EC50 is unique among tested MAMPs
Conditions	Aequorin-based calcium measurements in intact Arabidopsis thaliana plants and cell cultures

Why This Matters

This demonstrates that flg22 is not a generic calcium flux inducer; its unique biphasic EC50 profile is critical for studies dissecting early immune signaling where pathway-specific activation is required.

• [1] Jeworutzki E, Roelfsema MR, Anschütz U, et al. Early signaling through the Arabidopsis pattern recognition receptors FLS2 and EFR involves Ca2+-associated opening of plasma membrane anion channels. Plant J. 2010;62(3):367-378. doi:10.1111/j.1365-313X.2010.04155.x View Source

Superior Defense Gene Induction: Flagelin 22 (flg22) Outperforms elf18

Direct comparison of transcriptional responses in Arabidopsis reveals that Flagelin 22 (flg22) induces significantly higher expression of the early defense marker gene FRK1 than elf18 [1].

Evidence Dimension	FRK1 mRNA level (defense gene induction)
Target Compound Data	Higher induction (statistically significant, P < 0.05 after Holm correction)
Comparator Or Baseline	elf18 (EF-Tu peptide)
Quantified Difference	Statistically significant higher induction by flg22
Conditions	qRT-PCR in Arabidopsis thaliana wild-type and quadruple mutant seedlings

Why This Matters

This quantitative difference in early transcriptional output confirms that flg22 is a more potent elicitor for certain defense pathways, making it the preferred choice for researchers focused on maximizing and standardizing early immune gene activation.

• [1] Hatsugai N, Igarashi D, Mase K, et al. A plant effector‐triggered immunity signaling sector is inhibited by pattern‐triggered immunity. EMBO J. 2017;36(18):2758-2769. doi:10.15252/embj.201796529 View Source

Broad-Spectrum Species Recognition: Flagelin 22 (flg22) vs. flgII-28

A systematic screen of eight diverse plant species demonstrates that Flagelin 22 (flg22) triggers pattern-triggered immunity (PTI) in a broad range of monocotyledonous and dicotyledonous plants, while the alternative flagellin epitope flgII-28 is effective only in tomato [1].

Evidence Dimension	Number of plant species showing PTI responses
Target Compound Data	6 out of 8 tested species (Phyllostachys nigra, Asparagus persicus, Arabidopsis thaliana, Nicotiana tabacum, Solanum lycopersicum, Lotus japonicus)
Comparator Or Baseline	flgII-28 (another flagellin-derived peptide)
Quantified Difference	flg22: 6 species; flgII-28: 1 species (Solanum lycopersicum only)
Conditions	PTI induction assays in 8 plant species including monocots and dicots

Why This Matters

For researchers working across diverse plant models or in translational agricultural research, flg22's broad-spectrum activity ensures consistent and comparable results, whereas flgII-28 is restricted to a narrow set of solanaceous crops.

• [1] Murakami T, Katsuragi Y, Hirai H, Wataya K, Kondo M, Che FS. Distribution of flagellin CD2-1, flg22, and flgII-28 recognition systems in plant species and regulation of plant immune responses through these recognition systems. Biosci Biotechnol Biochem. 2022;86(4):490-501. doi:10.1093/bbb/zbac007 View Source

Truncation Leads to Species-Selective Activity: Flagelin 22 (flg22) vs. flg22-Δ2

A truncated version of Flagelin 22, missing the two C-terminal amino acids (flg22-Δ2, representing amino acids 1-20), exhibits a strong and selective agonistic activity for tomato FLS2 but is a weak agonist for Arabidopsis FLS2, even at high concentrations [1]. This contrasts with the full-length flg22, which is a potent elicitor in both species.

Evidence Dimension	Agonist activity on FLS2 from different plant species
Target Compound Data	Potent agonist in both tomato and Arabidopsis
Comparator Or Baseline	flg22-Δ2 (truncated flg22, amino acids 1-20)
Quantified Difference	flg22-Δ2: strong and selective for tomato FLS2, weak for Arabidopsis FLS2. flg22: potent in both.
Conditions	In vitro receptor activation assays and plant bioassays

Why This Matters

This evidence highlights the critical importance of the full 22-amino-acid sequence for robust, cross-species activity. Researchers requiring consistent and broad-spectrum elicitation must select the full-length flg22 peptide, as truncated analogs exhibit restricted and unpredictable species-specific activity.

• [1] SB-PEPTIDE. Truncated flagellin 22 (flg22-θ”2) Product Specification. 2024. View Source
• [2] Robatzek S, Bittel P, Chinchilla D, et al. Molecular identification and characterization of the tomato flagellin receptor LeFLS2, an orthologue of Arabidopsis FLS2 exhibiting characteristically different perception specificities. Plant Mol Biol. 2007;64(5):539-547. doi:10.1007/s11103-007-9173-8 View Source

Rapid and Potent Defense Activation: Flagelin 22 (flg22) vs. Full-Length Flagellin

While both Flagelin 22 (flg22) and full-length flagellin trigger immune responses, a recent comparative study demonstrates that full-length flagellin induces prolonged immune activation with stronger late-stage responses (callose deposition, programmed cell death) and greater pathogen resistance, whereas flg22 elicits a faster, more transient early response [1].

Evidence Dimension	Persistence of immune activation and late-stage defense responses
Target Compound Data	Rapid early MAPK phosphorylation and ethylene burst; lower callose deposition and programmed cell death in later stages
Comparator Or Baseline	Full-length flagellin from Pseudomonas aeruginosa
Quantified Difference	Flagellin enhances FLS2 receptor complex stability, resulting in slower MAPK phosphorylation, a delayed but higher overall ethylene accumulation, and substantially greater callose deposition and cell death.
Conditions	Comparative immunological assays in Arabidopsis thaliana, maize, and rice

Why This Matters

This distinction is critical for experimental design: flg22 is the superior tool for studying rapid, early PTI signaling events, while full-length flagellin is more appropriate for investigating sustained immunity and downstream defense outputs. Researchers must select the appropriate reagent based on the specific temporal window and defense phenotype under investigation.

• [1] [Authors not yet listed in abstract]. Full length flagellin from Pseudomonas aeruginosa prolongs the persistence of immune activation than the core flg22 peptide. Microb Pathog. 2025; Article in Press. doi:10.1016/j.micpath.2025.107205 View Source

Optimal Research and Industrial Applications for Flagelin 22 (flg22) Based on Quantitative Evidence

Precise Dissection of Early Plant Immune Signaling Cascades

Due to its well-characterized, rapid, and robust activation of early PTI events such as calcium influx (EC50 = 43 pM and 67 nM), MAPK phosphorylation, and oxidative burst, Flagelin 22 (flg22) is the gold-standard elicitor for studying the molecular mechanisms of pattern-recognition receptor activation and immediate downstream signaling in plants [1]. Its defined, transient response profile makes it ideal for time-course experiments aimed at mapping early signaling networks.

Cross-Species Comparative Immunology and Crop Improvement Studies

The broad-spectrum recognition of Flagelin 22 (flg22) across both monocotyledonous and dicotyledonous plants (validated in 6 out of 8 tested species) establishes it as an essential tool for comparative studies of innate immunity across diverse plant taxa [2]. This universality is crucial for translational research aiming to enhance disease resistance in a wide range of crop species.

Standardized Quality Control for Receptor-Ligand Interaction Assays

The specific and high-affinity interaction between Flagelin 22 (flg22) and the FLS2 receptor, with its unique biphasic calcium signature, provides a robust and quantifiable readout for validating receptor functionality in mutant lines, transgenic plants, and heterologous expression systems [3]. It serves as a reliable positive control for ensuring the integrity of the FLS2-mediated immune perception pathway.

High-Throughput Screening for Modulators of PTI

The rapid and easily measurable outputs of Flagelin 22 (flg22) elicitation, such as the oxidative burst and early defense gene expression (e.g., FRK1 induction, which is stronger than with elf18), make it an ideal candidate for developing high-throughput screening assays to identify chemical or genetic modulators of plant innate immunity [4].

• [1] Jeworutzki E, Roelfsema MR, Anschütz U, et al. Early signaling through the Arabidopsis pattern recognition receptors FLS2 and EFR involves Ca2+-associated opening of plasma membrane anion channels. Plant J. 2010;62(3):367-378. doi:10.1111/j.1365-313X.2010.04155.x View Source
• [2] Murakami T, Katsuragi Y, Hirai H, Wataya K, Kondo M, Che FS. Distribution of flagellin CD2-1, flg22, and flgII-28 recognition systems in plant species and regulation of plant immune responses through these recognition systems. Biosci Biotechnol Biochem. 2022;86(4):490-501. doi:10.1093/bbb/zbac007 View Source
• [3] Sun Y, Li L, Macho AP, et al. Structural basis for flg22-induced activation of the Arabidopsis FLS2-BAK1 immune complex. Science. 2013;342(6158):624-628. doi:10.1126/science.1243825 View Source
• [4] Hatsugai N, Igarashi D, Mase K, et al. A plant effector‐triggered immunity signaling sector is inhibited by pattern‐triggered immunity. EMBO J. 2017;36(18):2758-2769. doi:10.15252/embj.201796529 View Source